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Introduction
Antrafenine, a compound originally investigated for its anti-inflammatory properties, has

emerged as a promising scaffold for the development of potent antiviral agents.[1][2] Analogs of

Antrafenine, particularly 2-(quinolin-4-yl)amino benzamides and 2-(quinolin-4-yl)amino

benzoate derivatives, have demonstrated significant efficacy against a range of viruses, most

notably influenza A and SARS-CoV-2.[1][2] These compounds have been shown to target both

viral and host components, offering multifaceted mechanisms for inhibiting viral replication and

modulating the host immune response. This document provides a comprehensive overview of

the antiviral activity of reported Antrafenine analogs, detailed protocols for their synthesis and

antiviral evaluation, and visual representations of the key signaling pathways involved.

Data Presentation: Antiviral Activity of Antrafenine
Analogs
The following table summarizes the reported in vitro antiviral activities of key Antrafenine
analogs against various viruses. The half-maximal inhibitory concentration (IC50) and half-

maximal effective concentration (EC50) values indicate the potency of the compounds in

inhibiting viral replication.
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Experimental Workflow for Antiviral Screening
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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